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Butyl isocyanate Butyl isocyanate N-butyl isocyanate appears as a clear, colorless liquid with a pungent odor. Very toxic by ingestion, and may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Produces toxic oxides of nitrogen during combustion.
N-butyl isocyanate is an isocyanate having a butyl group attached to the nitrogen. It has a role as an allergen.
Brand Name: Vulcanchem
CAS No.: 111-36-4
VCID: VC21191522
InChI: InChI=1S/C5H9NO/c1-2-3-4-6-5-7/h2-4H2,1H3
SMILES: CCCCN=C=O
Molecular Formula: C5H9NO
CH3(CH2)3NCO
C5H9NO
Molecular Weight: 99.13 g/mol

Butyl isocyanate

CAS No.: 111-36-4

Cat. No.: VC21191522

Molecular Formula: C5H9NO
CH3(CH2)3NCO
C5H9NO

Molecular Weight: 99.13 g/mol

* For research use only. Not for human or veterinary use.

Butyl isocyanate - 111-36-4

Specification

Description N-butyl isocyanate appears as a clear, colorless liquid with a pungent odor. Very toxic by ingestion, and may also be toxic by skin absorption and inhalation. Vapors heavier than air. Less dense than water and insoluble in water. Produces toxic oxides of nitrogen during combustion.
N-butyl isocyanate is an isocyanate having a butyl group attached to the nitrogen. It has a role as an allergen.
CAS No. 111-36-4
Molecular Formula C5H9NO
CH3(CH2)3NCO
C5H9NO
Molecular Weight 99.13 g/mol
IUPAC Name 1-isocyanatobutane
Standard InChI InChI=1S/C5H9NO/c1-2-3-4-6-5-7/h2-4H2,1H3
Standard InChI Key HNHVTXYLRVGMHD-UHFFFAOYSA-N
SMILES CCCCN=C=O
Canonical SMILES CCCCN=C=O
Boiling Point 115.0 °C
115 °C
Colorform Colorless liquid
Flash Point 66 °F (NFPA, 2010)
66 °F (19 °C) (Closed cup)
11 °C c.c.
Melting Point -75 °C

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